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Introduction

Digallium tetrachloride, with the molecular formula GazCla, is a noteworthy inorganic compound
characterized by its mixed-valence state, containing gallium in both +1 and +3 oxidation states.
[1] Its solid-state structure is more accurately represented as gallium(l) tetrachlorogallate(lll),
Ga*[GaCla]~. This technical guide provides an in-depth overview of digallium tetrachloride,
including its chemical and physical properties, a detailed synthesis protocol, and a structural
diagram.

Chemical and Physical Properties

Digallium tetrachloride is a white, crystalline solid under standard conditions.[1] It is a
diamagnetic material that is sensitive to air and moisture. Key quantitative data for this
compound are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula GazCla

Molecular Weight 281.257 g/mol
Appearance White crystalline solid[1]
Melting Point 172 °C[1]

Boiling Point 535 °C[1]

Density 2.740 g/cm3[1]

CAS Number 24597-12-4[1]

Synthesis of Digallium Tetrachloride

Digallium tetrachloride can be synthesized through the comproportionation reaction of gallium
metal and gallium(lll) chloride. A high-yield synthesis can also be achieved via the thermal
decomposition of dichlorogallane.[2]

Experimental Protocol: Synthesis from Gallium and
Gallium(lll) Chloride

This protocol describes the synthesis of digallium tetrachloride by heating gallium metal with
gallium(lll) chloride.

Materials:

Gallium metal (Ga)

Gallium(lll) chloride (GacCls)

Schlenk flask or a similar reaction vessel suitable for air-sensitive techniques

Heating mantle

Inert atmosphere (e.g., argon or nitrogen)
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Procedure:

e In aclean, dry Schlenk flask under an inert atmosphere, combine a stoichiometric ratio of
gallium metal and gallium(lll) chloride (2:1 molar ratio of Ga to GacCls).

e Heat the reaction mixture gently with stirring. The reaction proceeds as the gallium metal
reacts with the molten gallium(lll) chloride.

o Continue heating until all the gallium metal has reacted, and a homogenous melt is formed.

o Cool the reaction mixture slowly to room temperature under an inert atmosphere. The
product, digallium tetrachloride, will solidify as a white crystalline mass.

e Due to its moisture sensitivity, the product should be handled and stored under an inert
atmosphere.

Molecular Structure

The solid-state structure of digallium tetrachloride is ionic, consisting of a gallium(l) cation,
[Ga]*, and a tetrachlorogallate(lll) anion, [GaClsa]~. The [GaCls]~ anion adopts a tetrahedral

geometry.
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Molecular Structure of Ga[GaCl4]

4 [GaCla]- A
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Caption: lonic structure of Gallium(l) Tetrachlorogallate(lll).

Logical Relationship of Synthesis

The synthesis of digallium tetrachloride from gallium and gallium trichloride can be represented
as a straightforward chemical reaction.
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Synthesis of Digallium Tetrachloride
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Caption: Reaction pathway for the synthesis of GazCla.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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